Cas no 152382-31-5 (Carbonimidodithioicacid, cyano-, 2,6-diethylphenyl methyl ester (9CI))

• Product Name: Carbonimidodithioicacid, cyano-, 2,6-diethylphenyl methyl ester (9CI)
• CAS No: 152382-31-5
• MF: C₁₃H₁₆N₂S₂
• MW: 264.409540176392
• CID: 99273
• PubChem ID: 2761254
• Update Time: 2025-04-18

Carbonimidodithioicacid, cyano-, 2,6-diethylphenyl methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, 2,6-diethylphenyl methyl ester (9CI)
• (2,6-DIETHYLPHENYL) METHYL
• [(2,6-diethylphenyl)sulfanyl-methylsulfanylmethylidene]cyanamide
• (2,6-Diethylphenyl) methyl cyanocarbonimidodithioate
• AC1MC4J4
• 152382-31-5
• DTXSID30375652
• (2,6-diethylphenyl) methylcyanocarbonimidodithioate
• MFCD06658035

• MDL： MFCD06658035
• Inchi： 1S/C13H16N2S2/c1-4-10-7-6-8-11(5-2)12(10)17-13(16-3)15-9-14/h6-8H,4-5H2,1-3H3/b15-13+
• InChI Key： VVDXKIDVEWRIHC-FYWRMAATSA-N
• SMILES： S(/C(=N/C#N)/SC)C1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 264.07500
• Monoisotopic Mass: 264.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 378.5°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.576
• PSA: 86.75000
• LogP: 4.10358